N~1~-(2-methoxybenzyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-3-nitroanilino]-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C22H21N3O6S/c1-31-21-13-6-5-8-17(21)15-23-22(26)16-24(18-9-7-10-19(14-18)25(27)28)32(29,30)20-11-3-2-4-12-20/h2-14H,15-16H2,1H3,(H,23,26)
• InChI Key: JTCCRAWUEZKSNQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CN(C2=CC(=CC=C2)[N+](=O)[O-])S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H21N3O6S
• Molecular Weight: 455.5 g/mol

Description

N~1~-(2-methoxybenzyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide, also known as MNSG, is a compound that has gained attention in the scientific community due to its potential applications in the field of medicine. MNSG is a small molecule that has been synthesized through a series of chemical reactions, and its structure has been characterized using various analytical techniques.

Mechanism of Action

The mechanism of action of N~1~-(2-methoxybenzyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide is not fully understood, but it is believed to involve the inhibition of COX-2 activity and the induction of apoptosis in cancer cells. COX-2 is an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. By inhibiting COX-2 activity, N~1~-(2-methoxybenzyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide reduces the production of prostaglandins, leading to a reduction in inflammation. N~1~-(2-methoxybenzyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide has also been shown to induce apoptosis in cancer cells, leading to their death. The exact mechanism of this effect is not fully understood, but it is believed to involve the activation of caspases, which are enzymes that are involved in the process of apoptosis.
Biochemical and Physiological Effects
N~1~-(2-methoxybenzyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide has been shown to have biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N~1~-(2-methoxybenzyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide inhibits the activity of COX-2, leading to a reduction in the production of prostaglandins. N~1~-(2-methoxybenzyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide has also been shown to induce apoptosis in cancer cells, leading to their death. In vivo studies have shown that N~1~-(2-methoxybenzyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide has anti-inflammatory and anti-cancer effects. N~1~-(2-methoxybenzyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide has been shown to reduce inflammation in animal models of inflammatory diseases and to inhibit the growth of tumors in animal models of cancer.

Advantages and Limitations for Lab Experiments

N~1~-(2-methoxybenzyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide has several advantages and limitations for lab experiments. One advantage is that it is a small molecule that can be easily synthesized and purified. Another advantage is that it has been shown to have anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs. However, one limitation is that the mechanism of action of N~1~-(2-methoxybenzyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide is not fully understood, making it difficult to optimize its use in lab experiments. Another limitation is that N~1~-(2-methoxybenzyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide has not been extensively studied in clinical trials, making it difficult to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on N~1~-(2-methoxybenzyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide. One direction is to further investigate its mechanism of action, particularly its ability to induce apoptosis in cancer cells. Another direction is to optimize its use in lab experiments, such as determining the optimal dosage and administration route. Additionally, future research could focus on the development of new drugs based on the structure of N~1~-(2-methoxybenzyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide, with the goal of improving its safety and efficacy for use in humans.

Scientific Research Applications

N~1~-(2-methoxybenzyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide has been studied for its potential applications in the field of medicine. It has been shown to have anti-inflammatory and anti-cancer properties in vitro and in vivo. N~1~-(2-methoxybenzyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. N~1~-(2-methoxybenzyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide has also been shown to induce apoptosis in cancer cells, leading to their death. These properties make N~1~-(2-methoxybenzyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide a potential candidate for the development of new drugs for the treatment of inflammatory diseases and cancer.